Cas no 2034284-53-0 (7-(4-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one)

• Product Name: 7-(4-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• CAS No: 2034284-53-0
• MF: C₁₈H₁₃N₅O₄
• MW: 363.326923131943
• CID: 5435341
• PubChem ID: 156590697
• Update Time: 2025-10-30

7-(4-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• 7-(4-methoxyphenyl)-3-(4-nitrophenyl)-1,8a-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• 2034284-53-0
• 7-(4-Methoxyphenyl)-3-(4-nitrophenyl)-1,2,4-triazolo[4,3-a]pyrazin-8(7H)-one

• Inchi： 1S/C18H13N5O4/c1-27-15-8-6-13(7-9-15)21-10-11-22-16(19-20-17(22)18(21)24)12-2-4-14(5-3-12)23(25)26/h2-11H,1H3
• InChI Key： GLSBUHMJKCKVHP-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3=CC=C([N+]([O-])=O)C=C3)N1C=CN(C1=CC=C(OC)C=C1)C2=O

Computed Properties

• Exact Mass: 365.11240398g/mol
• Monoisotopic Mass: 365.11240398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 664.7±65.0 °C(Predicted)
• pka: 0.25±0.20(Predicted)

Additional information on 7-(4-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

Introduction to 7-(4-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one (CAS No. 2034284-53-0)

7-(4-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the triazolo-pyrazine class, a scaffold known for its broad spectrum of biological activities. The presence of both 4-methoxyphenyl and 4-nitrophenyl substituents in its molecular structure imparts distinct electronic and steric properties, making it a promising candidate for further investigation in drug discovery programs.

The chemical structure of 7-(4-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one (CAS No. 2034284-53-0) consists of a fused triazolo-pyrazine ring system connected to aromatic rings at the 7- and 3-positions. The 4-methoxyphenyl group contributes a hydrophobic pocket and potential hydrogen bonding capabilities, while the 4-nitrophenyl moiety introduces a strong electron-withdrawing effect through its nitro group. This combination of features has been exploited in various pharmacological assays to modulate target interactions.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of this compound with potential biological targets. Studies suggest that the triazolo-pyrazine core can effectively engage with enzymes and receptors involved in inflammatory pathways, making it a valuable scaffold for developing novel therapeutic agents. The methoxy and nitro substituents, in particular, have been shown to fine-tune the pharmacokinetic properties of analogs derived from this compound.

In vitro assays have demonstrated that derivatives of 7-(4-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one exhibit inhibitory activity against several key enzymes implicated in diseases such as cancer and neurodegeneration. For instance, preliminary data indicate that certain analogs exhibit potent inhibitory effects on kinases like JAK2 and EGFR, which are frequently overexpressed in malignancies. The nitro group in the 4-nitrophenyl moiety appears to play a critical role in stabilizing the transition state during enzyme-substrate interactions.

The synthesis of this compound presents a fascinating challenge due to its intricate heterocyclic framework. Traditional multi-step synthetic routes involving cyclization reactions and functional group transformations have been employed to construct the desired scaffold. However, recent methodologies have focused on streamlined approaches using transition metal-catalyzed cross-coupling reactions to improve yield and scalability. These advances have made it feasible to produce sufficient quantities of the compound for detailed biological evaluation.

One particularly intriguing aspect of this molecule is its potential prodrug applications. The presence of both electron-donating (methoxy) and withdrawing (nitro) groups allows for fine-tuning of solubility and metabolic stability. This feature has led researchers to explore its utility as a prodrug that can release active species under specific physiological conditions. Such formulations could enhance bioavailability while minimizing off-target effects.

The pharmacological profile of 7-(4-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one is further enriched by its ability to interact with multiple biological pathways simultaneously. For example, studies suggest that it may modulate both central nervous system (CNS) receptors and peripheral inflammatory cytokines. This dual-targeting capability is particularly attractive for developing treatments for complex disorders where multiple mechanisms are involved.

As research continues to uncover new therapeutic applications for heterocyclic compounds like this one, the importance of high-quality synthetic methodologies cannot be overstated. Recent developments in flow chemistry have enabled more efficient production of complex molecules under controlled conditions. These innovations are not only improving yields but also reducing waste generation—a critical consideration for sustainable drug development.

The integration of machine learning algorithms into virtual screening processes has accelerated the identification of promising derivatives from this scaffold. By leveraging large datasets and predictive models based on known bioactive compounds within similar chemical space (triazolo-pyrazine derivatives, for instance), researchers can rapidly prioritize candidates for experimental validation. This approach has already led to several novel analogs with enhanced potency against disease-relevant targets.

In conclusion,7-(4-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one represents an exciting example of how structural complexity can be leveraged to develop innovative therapeutic agents. Its unique combination of pharmacophoric features makes it well-suited for addressing multifaceted diseases through modulating key biological pathways—the very essence that drives modern medicinal chemistry forward toward more effective treatments for human health challenges worldwide.